Cas no 2227908-33-8 ((1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol)
(1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
- (1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol
- EN300-1951642
- 2227908-33-8
-
- Inchi: 1S/C12H14F3NO2/c13-12(14,15)11(17)9-1-3-10(4-2-9)16-5-7-18-8-6-16/h1-4,11,17H,5-8H2/t11-/m0/s1
- InChI Key: XYMJLTSIWLKJAR-NSHDSACASA-N
- SMILES: FC([C@H](C1C=CC(=CC=1)N1CCOCC1)O)(F)F
Computed Properties
- Exact Mass: 261.09766318g/mol
- Monoisotopic Mass: 261.09766318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.7Ų
(1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1951642-1g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-5g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 5g |
$3894.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-10g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 10g |
$5774.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-0.05g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-0.1g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-0.25g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-0.5g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-1.0g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1951642-2.5g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1951642-5.0g |
(1S)-2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
2227908-33-8 | 5g |
$3894.0 | 2023-05-31 |
(1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
Compound Introduction: (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol (CAS No. 2227908-33-8)
Chemical entities with unique structural and functional properties continue to captivate the scientific community, particularly in the realm of pharmaceutical research and development. Among these, the compound identified by the CAS number 2227908-33-8 and the systematic name (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol stands out due to its intriguing molecular architecture and potential biological activities. This introduction delves into the compound's structural characteristics, synthetic pathways, and emerging applications in contemporary medicinal chemistry.
The molecular framework of this compound is characterized by a chiral center at the (1S) position, which contributes to its stereochemical diversity. The presence of a trifluoromethyl group at the 2-position and a morpholine moiety at the 4-position of the phenyl ring introduces both lipophilicity and hydrogen bonding capabilities, respectively. These features are crucial in modulating pharmacokinetic properties such as solubility, permeability, and metabolic stability. The combination of these structural elements makes it a promising candidate for further investigation in drug discovery.
Synthetic approaches to this compound have been explored with a focus on achieving high enantiomeric purity and yield. The synthesis typically involves a multi-step process starting from commercially available precursors. Key steps include stereoselective reduction of a ketone intermediate derived from trifluoromethyl-substituted aromatic compounds, followed by functional group transformations to introduce the morpholine ring. Advances in catalytic methods have enabled more efficient and scalable production processes, which are essential for industrial applications.
Recent studies have highlighted the biological potential of derivatives sharing structural similarities with this compound. The trifluoromethyl group is well-known for its ability to enhance binding affinity and metabolic stability in drug molecules. Additionally, the morpholine scaffold is frequently encountered in bioactive molecules due to its favorable interactions with biological targets. Preclinical investigations have suggested that compounds incorporating this motif may exhibit therapeutic effects in areas such as central nervous system disorders and inflammation.
The chiral nature of (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol has prompted research into its enantiomeric effects on biological activity. Stereoisomers often exhibit distinct pharmacological profiles, making it imperative to evaluate each form separately. Computational modeling has been instrumental in predicting binding interactions between this compound and potential target proteins. These studies provide valuable insights into optimizing lead structures for improved efficacy and reduced side effects.
In conclusion, (1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol represents a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structural features, synthetic accessibility, and promising biological activities make it an attractive subject for further research. As methodologies in drug discovery continue to evolve, compounds like this one will play a crucial role in developing novel therapeutics that address unmet medical needs.
2227908-33-8 ((1S)-2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)